Cas no 1180526-39-9 (Tert-butyl 5-iodo-3-methylindazole-1-carboxylate)

• Product Name: Tert-butyl 5-iodo-3-methylindazole-1-carboxylate
• CAS No: 1180526-39-9
• MF: C₁₃H₁₅IN₂O₂
• MW: 358.174875497818
• CID: 2135951
• Update Time: 2025-09-26

Tert-butyl 5-iodo-3-methylindazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-iodo-3-methyl-1H-Indazole-1-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 5-iodo-3-methyl-1H-indazole-1-carboxylate
• Tert-butyl 5-iodo-3-methylindazole-1-carboxylate

• Inchi： 1S/C13H15IN2O2/c1-8-10-7-9(14)5-6-11(10)16(15-8)12(17)18-13(2,3)4/h5-7H,1-4H3
• InChI Key： SLHFWIFNCKFKHJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C)=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 358.018
• Monoisotopic Mass: 358.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1